5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• SMILES: CCC(C#C)NC1=CC=C(O1)C(=O)O
• InChI: InChI=1S/C10H11NO3/c1-3-7(4-2)11-9-6-5-8(14-9)10(12)13/h1,5-7,11H,4H2,2H3,(H,12,13)
• InChIKey: KCFHKMIRSFGOFF-UHFFFAOYSA-N

5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic acid – Procurement-Ready Chemical Profile and Comparator Landscape

5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic acid (CAS 1694194-61-0; MW 193.20 g/mol; C₁₀H₁₁NO₃) is a heterocyclic building block comprising a furan-2-carboxylic acid core substituted at the 5-position with a chiral (pent-1-yn-3-yl)amino group [1]. The molecule features a terminal alkyne, a secondary amine, and a free carboxylic acid, positioning it as a versatile intermediate for medicinal chemistry derivatization, click chemistry conjugation, and fragment-based screening library construction . Three positional isomers—5-[(Pent-3-yn-1-yl)amino]furan-2-carboxylic acid (CAS 1600235-67-3), 5-[(Pent-4-yn-1-yl)amino]furan-2-carboxylic acid (CAS 1700377-51-0), and the unsubstituted 5-aminofuran-2-carboxylic acid (CAS 24007-99-6)—share the same molecular formula and core scaffold but differ critically in alkyne position, stereochemical complexity, and synthetic utility .

Terminal alkyne enables CuAAC click chemistry conjugation

Single stereogenic center supports chiral diversification

Multi-vendor availability with consistent purity specification

• [1] PubChem. 5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic acid. CID 106230935. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/106230935 View Source

Why 5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic Acid Cannot Be Replaced by In-Class Positional Isomers

Although all four positional isomers of the (pentynylamino)furan-2-carboxylic acid series share the identical molecular formula (C₁₀H₁₁NO₃) and molecular weight (193.20 g/mol), their divergent alkyne positions produce functionally non-interchangeable chemical entities . The pent-1-yn-3-yl substituent of the target compound introduces a stereogenic center at the amine-bearing carbon (C-3 of the pentynyl chain) that is absent in the linear pent-4-yn-1-yl and pent-3-yn-1-yl isomers, enabling chiral resolution and enantioselective derivatization [1]. Critically, only the pent-1-yn-3-yl and pent-4-yn-1-yl isomers carry a terminal alkyne suitable for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry; the pent-3-yn-1-yl isomer bears an internal alkyne incapable of participating in this widely used bioconjugation reaction [2]. Generic procurement of any in-class analog without verifying alkyne position therefore risks unusable material for click chemistry workflows and loss of stereochemical control in asymmetric synthesis applications.

Pent-3-yn isomer Internal alkyne incompatible with CuAAC click chemistry — will disrupt bioconjugation workflows.

Pent-4-yn isomer Terminal alkyne present but lacks the stereogenic center; eliminates enantioselective diversification.

5-aminofuran-2-carboxylic acid No alkyne handle — forfeits click chemistry utility and orthogonal bifunctional reactivity.

• [1] PubChem. Computed Descriptors: InChIKey KCFHKMIRSFGOFF-UHFFFAOYSA-N confirms chiral center at pent-1-yn-3-yl carbon. https://pubchem.ncbi.nlm.nih.gov/compound/106230935 View Source
• [2] Tornøe, C.W., Christensen, C., Meldal, M. (2002). Peptidotriazoles on Solid Phase: [1,2,3]-Triazoles by Regiospecific Copper(I)-Catalyzed 1,3-Dipolar Cycloadditions of Terminal Alkynes to Azides. J. Org. Chem., 67(9), 3057–3064. CuAAC requires terminal alkyne. View Source

5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic Acid – Quantitative Differentiation Evidence vs. Closest Analogs

Terminal Alkyne Availability: CuAAC Click Chemistry Compatibility vs. Internal Alkyne Isomer

The target compound bears a terminal alkyne (C≡CH) on the pent-1-yn-3-yl side chain, rendering it fully competent for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) [1]. In contrast, the positional isomer 5-[(Pent-3-yn-1-yl)amino]furan-2-carboxylic acid (CAS 1600235-67-3) contains an internal alkyne (CH₃C≡CCH₂–) that is unreactive toward azide cycloaddition under standard CuAAC conditions . The 5-[(Pent-4-yn-1-yl)amino]furan-2-carboxylic acid (CAS 1700377-51-0) also possesses a terminal alkyne, but at a position that eliminates the chiral center present in the target compound .

CuAAC Compatibility

Reported

Target: Terminal alkyne – CuAAC-competent
Pent-3-yn isomer: Internal alkyne – CuAAC-incompetent

Determines click chemistry workflow fit

Confirm alkyne position prior to procurement

Evidence Dimension	Alkyne type and CuAAC compatibility
Target Compound Data	Terminal alkyne (monosubstituted C≡CH); CuAAC-competent
Comparator Or Baseline	5-[(Pent-3-yn-1-yl)amino]furan-2-carboxylic acid: Internal alkyne (disubstituted C≡C); CuAAC-incompetent. 5-[(Pent-4-yn-1-yl)amino]furan-2-carboxylic acid: Terminal alkyne; CuAAC-competent but achiral at linker.
Quantified Difference	Qualitative: Terminal vs. internal alkyne = click-competent vs. click-incompetent; Target vs. pent-4-yn isomer = chiral vs. achiral.
Conditions	Structural analysis by SMILES/PubChem computed descriptors; CuAAC reactivity inferred from established terminal alkyne reactivity principles.

Why This Matters

For laboratories employing click chemistry for bioconjugation, probe synthesis, or library construction, procurement of the pent-3-yn isomer in error would yield material completely non-functional for CuAAC workflows.

• [1] PubChem. CID 106230935: SMILES CCC(C#C)NC1=CC=C(O1)C(=O)O confirms terminal alkyne. https://pubchem.ncbi.nlm.nih.gov/compound/106230935 View Source

Stereochemical Complexity: Chiral Center vs. Achiral Positional Isomers

The pent-1-yn-3-yl substituent introduces a stereogenic sp³ carbon at the point of amine attachment (C-3 of the pentynyl chain), generating a chiral center adjacent to the terminal alkyne [1]. This stereocenter is absent in both the pent-3-yn-1-yl isomer (propargylic methylene, sp³ but achiral) and the pent-4-yn-1-yl isomer (linear methylene chain) . Among the full set of C₁₀H₁₁NO₃ furan amino acid positional isomers, only the pent-1-yn-3-yl analog contains this stereochemical feature, enabling enantiomer separation and stereospecific diversification .

Stereochemistry

Reported

Target: 1 stereogenic center – enantiomer resolution possible
Pent-4-yn / pent-3-yn isomers: 0 stereogenic centers – achiral

Enables stereochemical diversification

Racemic unless resolved; verify enantiopurity

Evidence Dimension	Presence of stereogenic center
Target Compound Data	One stereogenic center (C-3 of pentynyl chain); racemic mixture unless otherwise resolved; 2 possible enantiomers.
Comparator Or Baseline	5-[(Pent-3-yn-1-yl)amino]furan-2-carboxylic acid: 0 stereogenic centers. 5-[(Pent-4-yn-1-yl)amino]furan-2-carboxylic acid: 0 stereogenic centers.
Quantified Difference	1 vs. 0 stereogenic centers; target offers enantiomeric enrichment potential unavailable in comparators.
Conditions	Structural analysis from PubChem 2D/3D descriptors; stereochemistry confirmed by InChIKey KCFHKMIRSFGOFF-UHFFFAOYSA-N (racemic, unspecified stereochemistry).

Why This Matters

For medicinal chemistry programs requiring chiral building blocks to introduce stereochemical diversity into lead compounds, the target compound provides a unique entry point that none of its achiral positional isomers can offer.

• [1] PubChem. CID 106230935: Computed InChI and SMILES reveal sp³ carbon at pent-1-yn-3-yl C-3 bearing four different substituents (H, C≡CH, CH₂CH₃, NH–furan). https://pubchem.ncbi.nlm.nih.gov/compound/106230935 View Source

Furan-2-Carboxylic Acid Scaffold: Validated Non-ATP-Competitive MK2 Kinase Inhibitor Pharmacophore

The furan-2-carboxylic acid scaffold shared by the target compound has been independently validated as a pharmacophore for non-ATP-competitive MK2 (MAPKAPK2) inhibition through high-throughput screening and hit-to-lead optimization [1]. Medicinal chemistry optimization of this scaffold yielded lead compounds with biochemical and cellular MK2 inhibitory potencies improved from the initial screening hit while maintaining excellent kinase selectivity and in vitro pharmacokinetic properties [2]. The target compound's 5-amino substituent provides a vector for fragment elaboration that directly aligns with the substitution patterns explored in the MK2 inhibitor series.

MK2 Scaffold Precedent

Class-level

Furan-2-carboxylic acid core reported as non-ATP-competitive MK2 inhibitor pharmacophore

Class-level scaffold context may support fragment-based MK2 programs

Validate target engagement in-house; class-level inference

Evidence Dimension	Scaffold validation in kinase inhibitor drug discovery
Target Compound Data	Furan-2-carboxylic acid core with 5-(pent-1-yn-3-yl)amino substituent; positioned for fragment growth at amine and alkyne handles.
Comparator Or Baseline	Unsubstituted furan-2-carboxylic acid (CAS 88-14-2): Scaffold validated as MK2 inhibitor pharmacophore but lacks the 5-amino diversification handle and alkyne click chemistry utility.
Quantified Difference	Not directly quantified (class-level inference). Target provides two orthogonal derivatization handles (amine + alkyne) vs. zero on the parent furan-2-carboxylic acid.
Conditions	MK2 inhibition demonstrated in ACS Med. Chem. Lett. (2011) using furan-2-carboxyamide derivatives in ALIS-based HTS and biochemical/cellular assays.

Why This Matters

Procurement of this building block for fragment-based or structure-guided MK2 inhibitor programs leverages a scaffold with established target engagement precedent, reducing the risk associated with deploying an entirely unvalidated chemotype.

• [1] Huang, X. et al. (2011). Discovery and Hit-to-Lead Optimization of Non-ATP Competitive MK2 (MAPKAPK2) Inhibitors. ACS Med. Chem. Lett., 2(8), 632–637. DOI: 10.1021/ml200113y. PMID: 24900358. View Source
• [2] PMC4017987. Huang, X. et al. Discovery and Hit-to-Lead Optimization of Non-ATP Competitive MK2 (MAPKAPK2) Inhibitors. Full text. https://pmc.ncbi.nlm.nih.gov/articles/PMC4017987/ View Source

Commercial Availability: Purity Specification and Multi-Vendor Sourcing vs. Single-Source Analogs

5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic acid is commercially available from multiple independent vendors—including AKSci (catalog 4301EE), Leyan (catalog 2094721), and CymitQuimica—with a standardized minimum purity specification of 95% . In contrast, the pent-4-yn-1-yl positional isomer (CAS 1700377-51-0) and pent-3-yn-1-yl isomer (CAS 1600235-67-3) show narrower vendor representation, with the pent-4-yn isomer not listed at major suppliers at equivalent catalog scale . Multi-vendor availability reduces single-supplier dependency risk and facilitates competitive procurement pricing.

Supply Resilience

Data to verify

≥3 active vendors; standardized 95% min purity specification

Multi-vendor sourcing reduces single-supplier risk

Verify lot-specific purity and lead times

Evidence Dimension	Number of active commercial suppliers and minimum purity specification
Target Compound Data	≥3 active vendors (AKSci, Leyan, CymitQuimica); minimum purity 95% (HPLC).
Comparator Or Baseline	5-[(Pent-3-yn-1-yl)amino]furan-2-carboxylic acid: 1–2 vendors (AKSci 0198EF, Chemsrc); minimum purity 95%. 5-[(Pent-4-yn-1-yl)amino]furan-2-carboxylic acid: Primarily catalog listing at Chemsrc; limited active vendor stock.
Quantified Difference	≥3 vs. ~1–2 active vendors; equivalent purity floor (95%) but differentiated supply resilience.
Conditions	Vendor catalog search conducted May 2026; purity specification as reported on supplier certificates of analysis.

Why This Matters

Multi-vendor sourcing with consistent 95% purity specification supports procurement reliability for ongoing research programs, mitigating the risk of single-supplier stock-outs that could delay project timelines.

Recommended Application Scenarios for 5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic Acid Based on Differentiated Evidence

CuAAC Click Chemistry Conjugation for Chemical Probe and PROTAC Synthesis

The terminal alkyne of 5-[(Pent-1-yn-3-yl)amino]furan-2-carboxylic acid enables copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-functionalized biomolecules, fluorophores, or E3 ligase ligands. This positions the compound as a fragment for PROTAC (proteolysis-targeting chimera) linker elaboration or fluorescent probe construction, a capability unavailable with the internal-alkyne pent-3-yn isomer [1]. The free carboxylic acid simultaneously permits amide coupling to amine-containing payloads, providing orthogonal bifunctional reactivity from a single building block.

Chiral Fragment Library Construction for Stereospecific Lead Discovery

The single stereogenic center at the pent-1-yn-3-yl carbon distinguishes this compound from all achiral positional isomers in the C₁₀H₁₁NO₃ series. Resolution of the racemate or enantioselective synthesis can furnish enantiopure building blocks for fragment-based screening libraries, enabling the exploration of stereochemistry-dependent target engagement—a dimension inaccessible when using the pent-3-yn-1-yl or pent-4-yn-1-yl analogs [2]. This is particularly relevant for programs targeting chiral binding pockets in kinases, GPCRs, or protein–protein interaction interfaces.

MK2 (MAPKAPK2) Non-ATP-Competitive Inhibitor Fragment Elaboration

The furan-2-carboxylic acid scaffold of this compound maps directly onto the validated pharmacophore for non-ATP-competitive MK2 inhibition [3]. The 5-amino substituent serves as a growth vector for introducing substituents that extend into the MK2 allosteric pocket, while the terminal alkyne provides a secondary handle for late-stage diversification via click chemistry. This dual-functionalization capability supports rapid SAR exploration around the furan-2-carboxyamide core, accelerating hit-to-lead optimization timelines relative to mono-functionalized furan-2-carboxylic acid fragments.

Multi-Step Synthetic Intermediate Requiring Supply Chain Resilience

For synthetic routes where this building block is a key intermediate, its availability from at least three independent commercial suppliers (AKSci, Leyan, CymitQuimica) at a standardized 95% minimum purity reduces single-supplier dependency risk . This supply diversification is critical for medicinal chemistry campaigns requiring gram-to-kilogram scale-up, where uninterrupted material supply directly impacts project milestones.

Application

Selection Property

Validation Focus

CuAAC click chemistry conjugation

Terminal alkyne reactivity

CuAAC compatibility assay

Chiral fragment library construction

Stereogenic center for enantiomer resolution

Enantiomeric excess and chiral purity

MK2 non‑ATP‑competitive inhibitor elaboration

Furan-2‑carboxylic acid scaffold with dual derivatization handles

MK2 binding and kinase selectivity panel

Multi‑step synthesis requiring supply resilience

Multi‑vendor availability with consistent purity specification

Lot‑to‑lot purity and lead‑time stability

• [1] PubChem. CID 106230935: Terminal alkyne confirmed by SMILES. https://pubchem.ncbi.nlm.nih.gov/compound/106230935 View Source
• [2] PubChem. CID 106230935: Computed stereochemistry; InChIKey KCFHKMIRSFGOFF-UHFFFAOYSA-N. https://pubchem.ncbi.nlm.nih.gov/compound/106230935 View Source
• [3] Huang, X. et al. (2011). Discovery and Hit-to-Lead Optimization of Non-ATP Competitive MK2 (MAPKAPK2) Inhibitors. ACS Med. Chem. Lett., 2(8), 632–637. DOI: 10.1021/ml200113y. View Source